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molecular formula C13H18ClNO B3031121 Bupropion D9 CAS No. 150988-80-0

Bupropion D9

Cat. No. B3031121
CAS RN: 150988-80-0
M. Wt: 248.79 g/mol
InChI Key: SNPPWIUOZRMYNY-WVZRYRIDSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07563823B2

Procedure details

The dissolution of bupropion HBr formulations according to the invention were assessed in three USP-3 media, i.e., SGF pH 1.2, Acetate Buffer pH 4.5 and Phosphate Buffer pH 6.8 over a period of 16 hours. These results are contained in FIG. 66. Particularly Bupropion HBr XL 348 mg tablets (final), Lot # Bup-HBr-XL-012-5; Wellbutrin XL 300 mg tablets (final), Lot # 05A116; Bupropion HBr XL 348 mg tablets ECl Lot # Bup-HBr-XL-012-5 (EC 32 mg wg) and Wellbutrin XL 300 mg tablets (EC10-Lot # 05D047 were assessed in SGF media pH 1.2 for 2 hours, Acetate Buffer pH 4.5 for 2 hours, and Phosphate Buffer SIF pH 6.8 for a total of 10 hours. The results are contained in the FIG. 66-68.
Name
bupropion HBr
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
Bup-HBr XL-012-5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Reaction Step Seven
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
Bup-HBr XL-012-5
Quantity
32 mg
Type
reactant
Reaction Step Eight
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Reaction Step Eight
Name
Bupropion

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([NH:12][C:13]([CH3:16])([CH3:15])[CH3:14])[C:3]([C:5]1[CH:6]=[CH:7][CH:8]=[C:9]([Cl:11])[CH:10]=1)=[O:4].Br.C([O-])(=O)C.P([O-])([O-])([O-])=O.CC(NC(C)(C)C)C(C1C=CC=C(Cl)C=1)=O.Cl>>[CH3:1][CH:2]([NH:12][C:13]([CH3:14])([CH3:16])[CH3:15])[C:3]([C:5]1[CH:6]=[CH:7][CH:8]=[C:9]([Cl:11])[CH:10]=1)=[O:4] |f:0.1,4.5|

Inputs

Step One
Name
bupropion HBr
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Br
Step Two
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-]
Step Three
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-]
Step Four
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-]
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-]
Step Five
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
[Compound]
Name
Bup-HBr XL-012-5
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Seven
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Cl
Step Eight
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
Bup-HBr XL-012-5
Quantity
32 mg
Type
reactant
Smiles
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
for a total of 10 hours
Duration
10 h

Outcomes

Product
Name
Bupropion
Type
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07563823B2

Procedure details

The dissolution of bupropion HBr formulations according to the invention were assessed in three USP-3 media, i.e., SGF pH 1.2, Acetate Buffer pH 4.5 and Phosphate Buffer pH 6.8 over a period of 16 hours. These results are contained in FIG. 66. Particularly Bupropion HBr XL 348 mg tablets (final), Lot # Bup-HBr-XL-012-5; Wellbutrin XL 300 mg tablets (final), Lot # 05A116; Bupropion HBr XL 348 mg tablets ECl Lot # Bup-HBr-XL-012-5 (EC 32 mg wg) and Wellbutrin XL 300 mg tablets (EC10-Lot # 05D047 were assessed in SGF media pH 1.2 for 2 hours, Acetate Buffer pH 4.5 for 2 hours, and Phosphate Buffer SIF pH 6.8 for a total of 10 hours. The results are contained in the FIG. 66-68.
Name
bupropion HBr
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
Bup-HBr XL-012-5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Reaction Step Seven
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
Bup-HBr XL-012-5
Quantity
32 mg
Type
reactant
Reaction Step Eight
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Reaction Step Eight
Name
Bupropion

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([NH:12][C:13]([CH3:16])([CH3:15])[CH3:14])[C:3]([C:5]1[CH:6]=[CH:7][CH:8]=[C:9]([Cl:11])[CH:10]=1)=[O:4].Br.C([O-])(=O)C.P([O-])([O-])([O-])=O.CC(NC(C)(C)C)C(C1C=CC=C(Cl)C=1)=O.Cl>>[CH3:1][CH:2]([NH:12][C:13]([CH3:14])([CH3:16])[CH3:15])[C:3]([C:5]1[CH:6]=[CH:7][CH:8]=[C:9]([Cl:11])[CH:10]=1)=[O:4] |f:0.1,4.5|

Inputs

Step One
Name
bupropion HBr
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Br
Step Two
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-]
Step Three
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-]
Step Four
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-]
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-]
Step Five
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
[Compound]
Name
Bup-HBr XL-012-5
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Seven
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Cl
Step Eight
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
Bup-HBr XL-012-5
Quantity
32 mg
Type
reactant
Smiles
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
for a total of 10 hours
Duration
10 h

Outcomes

Product
Name
Bupropion
Type
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07563823B2

Procedure details

The dissolution of bupropion HBr formulations according to the invention were assessed in three USP-3 media, i.e., SGF pH 1.2, Acetate Buffer pH 4.5 and Phosphate Buffer pH 6.8 over a period of 16 hours. These results are contained in FIG. 66. Particularly Bupropion HBr XL 348 mg tablets (final), Lot # Bup-HBr-XL-012-5; Wellbutrin XL 300 mg tablets (final), Lot # 05A116; Bupropion HBr XL 348 mg tablets ECl Lot # Bup-HBr-XL-012-5 (EC 32 mg wg) and Wellbutrin XL 300 mg tablets (EC10-Lot # 05D047 were assessed in SGF media pH 1.2 for 2 hours, Acetate Buffer pH 4.5 for 2 hours, and Phosphate Buffer SIF pH 6.8 for a total of 10 hours. The results are contained in the FIG. 66-68.
Name
bupropion HBr
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
Bup-HBr XL-012-5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Reaction Step Seven
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
Bup-HBr XL-012-5
Quantity
32 mg
Type
reactant
Reaction Step Eight
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Reaction Step Eight
Name
Bupropion

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([NH:12][C:13]([CH3:16])([CH3:15])[CH3:14])[C:3]([C:5]1[CH:6]=[CH:7][CH:8]=[C:9]([Cl:11])[CH:10]=1)=[O:4].Br.C([O-])(=O)C.P([O-])([O-])([O-])=O.CC(NC(C)(C)C)C(C1C=CC=C(Cl)C=1)=O.Cl>>[CH3:1][CH:2]([NH:12][C:13]([CH3:14])([CH3:16])[CH3:15])[C:3]([C:5]1[CH:6]=[CH:7][CH:8]=[C:9]([Cl:11])[CH:10]=1)=[O:4] |f:0.1,4.5|

Inputs

Step One
Name
bupropion HBr
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Br
Step Two
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-]
Step Three
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-]
Step Four
Name
Acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-]
Name
Phosphate
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)([O-])([O-])[O-]
Step Five
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
[Compound]
Name
Bup-HBr XL-012-5
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Seven
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Cl
Step Eight
[Compound]
Name
Bupropion HBr XL 348
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
Bup-HBr XL-012-5
Quantity
32 mg
Type
reactant
Smiles
Name
Wellbutrin XL
Quantity
300 mg
Type
reactant
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C.Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
for a total of 10 hours
Duration
10 h

Outcomes

Product
Name
Bupropion
Type
Smiles
CC(C(=O)C=1C=CC=C(C1)Cl)NC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.